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Compound of Interest

Compound Name:
N-[2-(Phenylthio)ethyl]-2-propen-

1-amine

CAS No.: 188642-29-7

Cat. No.: B1284122

Get Quote

Executive Summary
N-[2-(Phenylthio)ethyl]-2-propen-1-amine (CAS: variable/generic structure) represents a

"privileged scaffold" in medicinal chemistry due to its 1,4-heteroatom relationship (S–C–C–N)

and the presence of a reactive allyl handle. This molecule serves as a divergent intermediate:

Kinetic Nucleophile: The secondary amine allows for rapid diversification via acylation,

alkylation, or sulfonylation.

Soft Nucleophile: The phenylthio ether provides a handle for oxidation (to

sulfoxides/sulfones) or participation in neighboring group effects.

Cyclization Precursor: The allyl group, in proximity to both N and S, enables iodocyclization

and transition-metal catalyzed carboamination, granting access to thiazolidines, thiazines,

and functionalized pyrrolidines.
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Structural Analysis
The molecule contains three distinct reactive centers with orthogonal reactivity profiles:

Functional Group Character Key Reactivity

Secondary Amine (

Amine)

Hard Nucleophile (

)

Acylation, Reductive

Amination,

Alkylation.

Phenyl Thioether (Ph-S-) Soft Nucleophile

Oxidation to Sulfoxide/Sulfone,

Pummerer rearrangement,

Sulfonium salt formation.

Allyl Group (-CH

CH=CH

)

Electrophile /

-System

Electrophilic addition (

,

), Radical acceptor, RCM

(Ring-Closing Metathesis).

Chemoselectivity Strategy
N-Selectivity: Under basic or neutral conditions, the nitrogen atom is the kinetic nucleophile.

Electrophiles like acyl chlorides or isocyanates will react exclusively at the nitrogen.

S-Selectivity: The sulfur atom is less nucleophilic towards hard electrophiles but can be

targeted by soft alkylating agents (e.g., MeI) or specific oxidants (e.g., NaIO

).

Cyclization: Activation of the allyl double bond (e.g., by

or

) triggers intramolecular attack by the N or S, leading to heterocycles.

Key Transformations & Mechanisms[1]
Pathway A: N-Functionalization (Amide/Urea Synthesis)
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The most direct application is the conversion of the secondary amine into an amide or urea.

This locks the nitrogen lone pair, preventing N-oxidation and altering the conformation for

subsequent cyclizations.

Mechanism: The amine lone pair attacks the carbonyl carbon of the electrophile (e.g., Benzoyl

Chloride). The tetrahedral intermediate collapses, expelling the leaving group (

).

Pathway B: Iodocyclization (Heterocycle Formation)
This is the most "high-value" transformation. Treatment with Iodine (

) activates the alkene, promoting intramolecular nucleophilic attack.

5-exo-trig vs. 6-endo-trig: Depending on conditions and N-protection, the nitrogen can attack

the iodonium intermediate to form a pyrrolidine (5-membered) or piperidine (6-membered)

ring.

S-Participation: If the nitrogen is deactivated (e.g., amide), the sulfur may participate, leading

to thiazolidinium species or rearrangement products.

Pathway C: Sulfur Oxidation
Controlled oxidation transforms the sulfide into a sulfoxide (chiral center potential) or sulfone.

This alters the electronics of the ethyl linker and can serve as a directing group for lithiation.

Visualizing the Pathways (Graphviz Diagram)
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Click to download full resolution via product page

Caption: Divergent synthetic pathways for N-[2-(Phenylthio)ethyl]-2-propen-1-amine showing

N-acylation, Iodocyclization, and S-oxidation.

Experimental Protocols
Protocol 1: Chemoselective N-Acylation (Amide
Synthesis)
Objective: Synthesis of N-allyl-N-(2-(phenylthio)ethyl)benzamide.

Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and

purge with Nitrogen (

).

Solvent: Add Dichloromethane (DCM) (10 mL) and N-[2-(Phenylthio)ethyl]-2-propen-1-
amine (1.0 mmol, 193 mg).

Base: Add Triethylamine (

) (1.5 mmol, 210 µL) to scavenge HCl. Cool the mixture to

in an ice bath.

Addition: Dropwise add Benzoyl Chloride (1.1 mmol, 128 µL) over 5 minutes.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours. Monitor by TLC

(Hexane:EtOAc 3:1).

Workup: Quench with saturated

(10 mL). Extract with DCM (

mL). Wash organics with Brine, dry over

, and concentrate.

Purification: Flash column chromatography (
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, Hexane/EtOAc gradient).

Protocol 2: Iodine-Mediated Cyclization (Iodocyclization)
Objective: Synthesis of the iodomethyl-pyrrolidine derivative (assuming N-attack preference).

Setup: Dissolve the amine (or its N-protected variant if N-alkylation is undesired) (1.0 mmol)

in Acetonitrile (MeCN) (15 mL).

Reagent: Add Sodium Bicarbonate (

) (3.0 mmol) as a base.

Cyclization: Cool to

. Add Iodine (

) (1.2 mmol, 305 mg) portion-wise.

Stir: Stir at

for 1 hour, then warm to RT and stir overnight in the dark.

Quench: Add saturated aqueous Sodium Thiosulfate (

) to reduce excess iodine (solution turns from purple/brown to colorless).

Extraction: Extract with Ethyl Acetate. Dry and concentrate.

Analysis: NMR should show the disappearance of alkene protons (5.0-6.0 ppm) and

appearance of diastereotopic protons adjacent to the iodine.

Quantitative Data Summary
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Reaction
Type

Electrophile Solvent Temp
Typical
Yield

Key
Byproduct

N-Acylation R-COCl DCM / THF 85-95% HCl salts

N-

Sulfonylation
TsCl / MsCl

DCM /

Pyridine
80-90% HCl salts

Iodocyclizatio

n
MeCN / DCM 60-80%

HI

(scavenged)

S-Oxidation MeOH / 90% -
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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